Cas no 1343688-24-3 (1-(4-Bromobutyl)-3-fluorobenzene)

• Product Name: 1-(4-Bromobutyl)-3-fluorobenzene
• CAS No: 1343688-24-3
• MF: C₁₀H₁₂BrF
• MW: 231.104685783386
• MDL: MFCD20343084
• CID: 5303637
• Update Time: 2025-06-08

1-(4-Bromobutyl)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromobutyl)-3-fluorobenzene

• MDL： MFCD20343084
• Inchi： 1S/C10H12BrF/c11-7-2-1-4-9-5-3-6-10(12)8-9/h3,5-6,8H,1-2,4,7H2
• InChI Key： NYKGGNHGYKHBQO-UHFFFAOYSA-N
• SMILES： C1(CCCCBr)=CC=CC(F)=C1

Additional information on 1-(4-Bromobutyl)-3-fluorobenzene

1-(4-Bromobutyl)-3-fluorobenzene: A Comprehensive Overview

1-(4-Bromobutyl)-3-fluorobenzene (CAS No. 1343688-24-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique bromoalkyl and fluorophenyl functionalities, offers a wide range of applications, from pharmaceutical development to advanced materials research. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of 1-(4-Bromobutyl)-3-fluorobenzene, highlighting recent advancements and future prospects.

The molecular structure of 1-(4-Bromobutyl)-3-fluorobenzene is composed of a fluorinated benzene ring attached to a brominated butyl chain. The presence of the bromine atom at the terminal end of the butyl chain makes it an excellent precursor for various synthetic transformations, particularly in the formation of carbon-carbon and carbon-heteroatom bonds. The fluorine atom on the benzene ring imparts unique electronic and steric properties, which can significantly influence the compound's reactivity and biological activity.

Recent studies have focused on the synthesis of 1-(4-Bromobutyl)-3-fluorobenzene using efficient and environmentally friendly methods. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling and Heck coupling. These methods have been optimized to achieve high yields and selectivities, making them suitable for large-scale production. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a palladium-catalyzed method that achieved 95% yield with excellent regioselectivity.

In the realm of pharmaceutical research, 1-(4-Bromobutyl)-3-fluorobenzene has shown promise as a building block for the synthesis of bioactive molecules. Its bromoalkyl functionality can be readily converted into various functional groups, such as amines, ethers, and thioethers, which are common motifs in drug molecules. Additionally, the fluorine atom on the benzene ring can enhance the lipophilicity and metabolic stability of drug candidates, thereby improving their pharmacokinetic properties.

A recent example of its application in drug discovery is its use in the synthesis of novel antiviral agents. A research team at the University of California published a study in 2021 where they utilized 1-(4-Bromobutyl)-3-fluorobenzene to develop a series of compounds with potent activity against influenza viruses. The compounds exhibited high selectivity indices and low cytotoxicity, making them promising candidates for further development.

Beyond pharmaceuticals, 1-(4-Bromobutyl)-3-fluorobenzene has also found applications in materials science. Its unique combination of functional groups makes it an attractive monomer for polymer synthesis. For example, researchers at MIT have explored its use in the preparation of fluorous polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

In conclusion, 1-(4-Bromobutyl)-3-fluorobenzene (CAS No. 1343688-24-3) is a multifaceted compound with significant potential in various scientific disciplines. Its versatile chemical structure enables it to serve as a valuable building block for synthetic transformations and material development. As research continues to advance, we can expect to see more innovative applications of this compound in both pharmaceutical and materials science fields.